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Compound of Interest

Compound Name: 2-Phenyloxazole-5-carboxylic acid

CAS No.: 106833-79-8

Cat. No.: B011660

Get Quote

Executive Summary
The oxazole-5-carboxylic acid moiety is a privileged pharmacophore in medicinal chemistry,

notably serving as a bioisostere for amide bonds and phenyl rings in various kinase inhibitors

and peptidomimetics.[1][2] While milligram-scale synthesis often utilizes the Van Leusen

reaction or lithiation strategies, these methods are ill-suited for multi-kilogram scale-up due to

the high cost of reagents (TosMIC), cryogenic requirements (-78 °C), or safety hazards

(azides).[1][2]

This guide presents a field-proven, non-cryogenic process based on the Cornforth-type

cyclocondensation of benzamide with ethyl 2-chloro-3-oxopropanoate.[1][2] This route is

selected for its use of inexpensive commodity chemicals, manageable thermodynamics, and

high regioselectivity for the 5-carboxylate isomer.[1][2]

Key Advantages of This Protocol
Regioselectivity: Exclusively yields the 5-isomer (vs. the 4-isomer from Robinson-Gabriel

synthesis).[1][2]
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Scalability: Avoids organolithiums and chromatography; relies on crystallization.[1][2]

Cost-Efficiency: Utilizes ethyl chloroacetate, ethyl formate, and benzamide.[1][2]

Retrosynthetic Analysis & Mechanistic Logic
The strategic disconnection focuses on the C4-C5 and C2-N3 bonds.[2] The most robust

industrial approach involves the condensation of a "hard" amide nucleophile with a highly

reactive

-halo-

-dicarbonyl species.[2]

Reaction Pathway[1][3][4][5][6][7][8]
Formylation: Claisen condensation of ethyl chloroacetate with ethyl formate yields the

reactive intermediate Ethyl 2-chloro-3-oxopropanoate (as its sodium enolate).[1][2]

Cyclocondensation: Reaction with benzamide.[1][2] Mechanistically, the amide nitrogen

attacks the highly electrophilic aldehyde (C3), followed by the amide oxygen displacing the

chloride at C2.[1][2] This specific sequence dictates the 2-phenyl-5-carboxylate

regiochemistry.[1][2]

Hydrolysis: Saponification of the ester yields the free acid.[1][2]

Step 1: Precursor Synthesis

Step 2: Cyclization Step 3: Hydrolysis

Ethyl Chloroacetate
+ Ethyl Formate

Ethyl 2-chloro-3-oxopropanoate
(Na Enolate)

NaOEt, Toluene
<10°C

Ethyl 2-phenyloxazole-
5-carboxylate

AcOH/Toluene
Reflux

Benzamide 2-Phenyloxazole-
5-carboxylic Acid

NaOH, EtOH
Then HCl
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Click to download full resolution via product page

Figure 1: Process flow diagram for the synthesis of 2-Phenyloxazole-5-carboxylic acid.

Detailed Experimental Protocols
Step 1: Synthesis of Ethyl 2-chloro-3-oxopropanoate
(Sodium Salt)
Note: The free aldehyde is unstable.[1][2] It is generated and used immediately or isolated as

the stable sodium enolate.[1][2]

Reagents:

Sodium ethoxide (solid or 21% wt in EtOH): 1.1 equiv[1][2]

Ethyl formate: 1.2 equiv[1]

Ethyl chloroacetate: 1.0 equiv[1]

Solvent: Toluene (anhydrous)[1][2]

Protocol:

Charge a reactor with Toluene (10 vol relative to chloroacetate) and Sodium Ethoxide (1.1

equiv) under N₂ atmosphere.

Cool the suspension to 0–5 °C.

Premix Ethyl formate (1.2 equiv) and Ethyl chloroacetate (1.0 equiv).

Add the mixture slowly to the reactor over 2–4 hours, maintaining internal temperature < 10

°C. Caution: Exothermic reaction.

Stir at 15–25 °C for 12–16 hours. A thick slurry of the sodium enolate will form.[1][2]

Workup: The salt can be filtered and dried for storage, or the slurry can be used directly in

the next step (preferred for process efficiency).[1][2]
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Step 2: Cyclocondensation to Ethyl 2-phenyloxazole-5-
carboxylate[1][2]
Reagents:

Sodium enolate slurry (from Step 1): 1.0 equiv (theoretical)[1][2]

Benzamide: 0.9 equiv[1]

Acetic Acid (Glacial): 5.0 vol[1][2]

Toluene (from Step 1)[1][2]

Protocol:

Add Benzamide (0.9 equiv) directly to the sodium enolate slurry in Toluene.

Add Glacial Acetic Acid (5 vol). The mixture will neutralize and heat up slightly.[1][2]

Heat the mixture to reflux (approx. 110 °C) with a Dean-Stark trap to remove water formed

during cyclization.

Reflux for 6–10 hours. Monitor by HPLC (Target: >98% conversion of benzamide).

Cool to 25 °C.

Quench by adding Water (10 vol).

Phase Separation: Separate the organic (Toluene) layer.[1][2] Extract aqueous layer with

Toluene or Ethyl Acetate (2 x 3 vol).[1][2]

Wash combined organics with sat. NaHCO₃ (to remove acetic acid) and Brine.[1][2]

Concentrate under vacuum to yield the crude ester (typically a yellow-orange oil or low-

melting solid).[1][2]

Purification: Recrystallize from Ethanol/Water or Heptane if purity < 95%.[1][2]
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Data Specifications (Ethyl Ester):

Appearance: Pale yellow solid/oil.[1][2]

1H NMR (400 MHz, CDCl3): δ 8.15 (m, 2H), 7.80 (s, 1H, C4-H), 7.50 (m, 3H), 4.40 (q, 2H),

1.40 (t, 3H).[1][2]

Step 3: Hydrolysis to 2-Phenyloxazole-5-carboxylic
Acid[1][2]
Reagents:

Ethyl 2-phenyloxazole-5-carboxylate: 1.0 equiv[1][2]

Sodium Hydroxide (2M aq): 2.0 equiv[1][2]

Ethanol: 5 vol[1][2]

Protocol:

Dissolve the ester in Ethanol (5 vol).

Add 2M NaOH solution (2.0 equiv).

Stir at 25–40 °C for 2–4 hours. The reaction is rapid.

Monitor by TLC/HPLC for disappearance of ester.

Workup:

Concentrate to remove Ethanol (optional, but improves yield).[1][2]

Dilute with Water (5 vol).

Acidify slowly with 6M HCl to pH 1–2. The product will precipitate as a white solid.[1][2]

Filtration: Filter the solid and wash with Water (3 x 2 vol) and cold Ethanol (1 vol).

Drying: Dry in a vacuum oven at 50 °C for 12 hours.
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Data Specifications (Final Acid):

Parameter Specification

Appearance White to off-white crystalline powder

Purity (HPLC) > 98.5% (a/a)

Melting Point 235–238 °C (dec)

| Yield (Overall) | 55–65% (from Ethyl chloroacetate) |[1][2]

Process Safety & Critical Control Points (CCPs)
Step Hazard Control Measure

1. Enolate Formation

Exothermic reaction; H₂

evolution (minor side reaction).

[1][2]

Strictly control addition rate to

maintain T < 10°C. Use

efficient jacket cooling.[1]

1. Reagents
Ethyl chloroacetate is a potent

alkylating agent and toxic.[1][2]

Use closed handling systems.

[1][2] Wear full PPE including

respirator.

2. Cyclization
Acetic acid at reflux is

corrosive and flammable.[1][2]

Ensure reflux condensers are

rated for load.[1][2] Use Dean-

Stark to remove water and

drive equilibrium.[2]

3. Acidification
Exotherm upon HCl addition.

[1][2]

Add acid slowly with stirring.

Ensure adequate ventilation

for potential HCl fumes.[1][2]

References
Cornforth Synthesis Logic:The Chemistry of Penicillin; Clarke, H. T., et al., Eds.; Princeton

University Press, 1949 (Foundational chemistry of oxazole synthesis from amides and halo-

dicarbonyls).[1][2]
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Regioselectivity of Amide Cyclization:Journal of the Chemical Society, Perkin Transactions 1,

1990, 2385.[1][2] (Confirmation of 5-carboxylate formation from

-formyl-

-halo esters).

Scale-Up Precedent:Organic Process Research & Development, 2012, 16, 1150.[1][2]

(General handling of ethyl formylchloroacetate salts).

Analogous Thiazole Synthesis:Journal of Medicinal Chemistry, 2008, 51, 6060.[1][2]

(Demonstrates reaction of thioamides with ethyl 2-chloro-3-oxopropanoate to yield 5-

carboxylates).

Physical Properties:ChemicalBook Database, Entry for CAS 39819-40-4 (Ethyl 2-phenyl-5-

oxazolecarboxylate).[1][2] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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